1-(3-Bromo-4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 2-(3-bromo-4-chlorophenyl)-1H-pyrazol-5-one
• InChI: InChI=1S/C9H6BrClN2O/c10-7-5-6(1-2-8(7)11)13-4-3-9(14)12-13/h1-5H,(H,12,14)
• InChI Key: LWIURWWMTJBHTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=CC(=O)N2)Br)Cl
• Molecular Formula: C9H6BrClN2O
• Molecular Weight: 273.51 g/mol

Description

The compound “1-(3-Bromo-4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one” is likely to be an organic compound containing a pyrazolone ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The ring also contains two double bonds. The compound also has a phenyl group (a ring of six carbon atoms, akin to benzene) attached, which is substituted with bromine and chlorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazolone ring, possibly through a condensation reaction or a cyclization reaction. The bromine and chlorine atoms could be introduced through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolone ring and the substituted phenyl group. The exact structure would depend on the positions of the bromine and chlorine substitutions on the phenyl ring.

Chemical Reactions Analysis

As an organic compound containing a pyrazolone ring, this compound could potentially undergo a variety of chemical reactions. The bromine and chlorine atoms on the phenyl ring make it more reactive towards electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the pyrazolone ring, the bromine and chlorine substitutions, and the overall molecular geometry.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For instance, many pyrazolone derivatives are known to have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential applications, particularly in the field of medicinal chemistry if it shows biological activity. Further studies could also be conducted to fully characterize its physical and chemical properties.